Cas no 736977-51-8 (N-4-(2-chloroacetyl)phenylpropanamide)

N-4-(2-chloroacetyl)phenylpropanamide structure
736977-51-8 structure
Product Name:N-4-(2-chloroacetyl)phenylpropanamide
CAS No:736977-51-8
MF:C11H12ClNO2
MW:225.671482086182
CID:3105755
PubChem ID:3429836
Update Time:2025-04-21

N-4-(2-chloroacetyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2-Chloro-acetyl)-phenyl]-propionamide
    • CS-0219923
    • Z56912632
    • 736977-51-8
    • EN300-05328
    • N-(4-(2-Chloroacetyl)phenyl)propanamide
    • DTXSID501278263
    • N-[4-(2-chloroacetyl)phenyl]propanamide
    • 833-147-1
    • AKOS001051871
    • G38571
    • N-4-(2-chloroacetyl)phenylpropanamide
    • Inchi: 1S/C11H12ClNO2/c1-2-11(15)13-9-5-3-8(4-6-9)10(14)7-12/h3-6H,2,7H2,1H3,(H,13,15)
    • InChI Key: HZHWAGTXPKRYLN-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=CC=1)NC(CC)=O)=O

Computed Properties

  • Exact Mass: 225.0556563Da
  • Monoisotopic Mass: 225.0556563Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

N-4-(2-chloroacetyl)phenylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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